Cas no 2137540-33-9 (6-Nitro-1,3-benzoxazole-2-carbonitrile)

• Product Name: 6-Nitro-1,3-benzoxazole-2-carbonitrile
• CAS No: 2137540-33-9
• MF: C₈H₃N₃O₃
• MW: 189.127721071243
• CID: 6592516
• PubChem ID: 165856381
• Update Time: 2025-10-28

6-Nitro-1,3-benzoxazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2137540-33-9
• EN300-715644
• 6-nitro-1,3-benzoxazole-2-carbonitrile
• 6-Nitro-1,3-benzoxazole-2-carbonitrile

• Inchi： 1S/C8H3N3O3/c9-4-8-10-6-2-1-5(11(12)13)3-7(6)14-8/h1-3H
• InChI Key： SPOJKCFMECABRG-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 189.01744097g/mol
• Monoisotopic Mass: 189.01744097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.6Ų

Additional information on 6-Nitro-1,3-benzoxazole-2-carbonitrile

6-Nitro-1,3-benzoxazole-2-carbonitrile (CAS No. 2137540-33-9): A Comprehensive Overview

6-Nitro-1,3-benzoxazole-2-carbonitrile (CAS No. 2137540-33-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This heterocyclic compound, featuring a benzoxazole core with a nitro and carbonitrile functional group, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

The molecular structure of 6-Nitro-1,3-benzoxazole-2-carbonitrile consists of a fused benzene and oxazole ring, substituted with a nitro group at the 6-position and a carbonitrile group at the 2-position. This arrangement imparts distinct electronic and steric characteristics, which are crucial for its reactivity and interactions with biological targets. The presence of the nitro group enhances the compound's electrophilic properties, while the carbonitrile moiety offers versatility in further chemical modifications.

One of the most prominent applications of 6-Nitro-1,3-benzoxazole-2-carbonitrile is in the development of novel pharmaceuticals. Recent studies have highlighted its potential as a building block for kinase inhibitors, which are critical in cancer therapy. The compound's ability to modulate enzyme activity makes it a promising candidate for targeting specific pathways involved in cell proliferation and inflammation. Additionally, its heterocyclic framework is often explored in the design of antimicrobial and antiviral agents, addressing the growing need for new treatments against resistant pathogens.

In the field of agrochemicals, 6-Nitro-1,3-benzoxazole-2-carbonitrile has shown promise as a precursor for herbicides and fungicides. Its structural features allow for the development of compounds that can selectively inhibit weed growth or fungal infections, contributing to sustainable agriculture practices. The demand for eco-friendly and efficient agrochemicals has driven research into optimizing the synthesis and application of this compound.

Material scientists are also exploring the potential of 6-Nitro-1,3-benzoxazole-2-carbonitrile in the creation of advanced polymers and coatings. Its nitro and carbonitrile groups can participate in polymerization reactions, leading to materials with enhanced thermal stability and mechanical strength. These properties are particularly valuable in industries such as electronics, aerospace, and automotive, where high-performance materials are essential.

The synthesis of 6-Nitro-1,3-benzoxazole-2-carbonitrile typically involves multi-step organic reactions, including nitration and cyanation of the benzoxazole core. Recent advancements in green chemistry have focused on optimizing these processes to reduce waste and improve yields. Researchers are investigating catalytic methods and solvent-free conditions to make the production of this compound more sustainable and cost-effective.

From a commercial perspective, the market for 6-Nitro-1,3-benzoxazole-2-carbonitrile is expanding, driven by its diverse applications. Pharmaceutical and agrochemical companies are actively sourcing high-purity samples for research and development. Suppliers and manufacturers are responding to this demand by scaling up production and ensuring consistent quality. The compound's CAS No. 2137540-33-9 serves as a unique identifier, facilitating its procurement and regulatory compliance.

In conclusion, 6-Nitro-1,3-benzoxazole-2-carbonitrile (CAS No. 2137540-33-9) is a versatile and valuable compound with wide-ranging applications in medicine, agriculture, and materials science. Its unique structural features and reactivity make it a focal point for ongoing research and innovation. As industries continue to seek advanced solutions for global challenges, this compound is poised to play a pivotal role in shaping future technologies.